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Compound of Interest

Compound Name: Tomazin

Cat. No.: B14098405 Get Quote

For the attention of: Researchers, scientists, and drug development professionals.

This document provides a summary of the currently available technical information on the

chemical compound Tomazin (also known as Tomasin). Despite a comprehensive search of

scientific literature and chemical databases, it is important to note that detailed information

regarding the biological activity, mechanism of action, and experimental protocols for this

compound is largely absent from publicly accessible resources. The information presented

herein is based on foundational chemical data and early discovery literature.

Chemical Structure and Properties
Tomazin is a furocoumarin with the molecular formula C21H22O7.[1] It was first isolated from

the roots of Xanthogalum purpurascens in 1969. The compound is structurally related to other

natural coumarins, a class of compounds known for their diverse pharmacological activities.

Below is a table summarizing the key chemical properties of Tomazin.
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Property Value Source

Molecular Formula C21H22O7 PubChem

Molecular Weight 386.4 g/mol PubChem

IUPAC Name

[3-hydroxy-3-methyl-1-(7-

oxofuro[3,2-g]chromen-9-

yl)oxybutan-2-yl] (Z)-2-

methylbut-2-enoate

PubChem

CAS Number 27542-14-9 PubChem

Synonyms Tomasin, Ostrutol PhD Thesis, 1969 Article

A 2D representation of the chemical structure of Tomazin is provided below.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Furocoumarin]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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